molecular formula C10H12O2 B1640234 3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione

3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione

Cat. No.: B1640234
M. Wt: 164.2 g/mol
InChI Key: KLWNDGKLGLTRLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12O2

Molecular Weight

164.2 g/mol

IUPAC Name

2,3,4,5,7,8-hexahydronaphthalene-1,6-dione

InChI

InChI=1S/C10H12O2/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6H2

InChI Key

KLWNDGKLGLTRLF-UHFFFAOYSA-N

SMILES

C1CC2=C(CCC(=O)C2)C(=O)C1

Canonical SMILES

C1CC2=C(CCC(=O)C2)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.8 g (38.2 mmol) of 1,2,3,4,5,8-hexahydro-1-oxo-6-methoxynaphthalene was dissolved in 50 ml of tetrahydrofuran and 5 ml of 1 N hydrochloric acid was added thereto. After stirring at room temperature for 1 hour, ethyl acetate was added thereto. Then the reaction mixture was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After concentrating, a small amount of a mixture of n-hexane with ethyl acetate (1:1) was added thereto and the obtained mixture was cooled in a dry ice-ether bath. The precipitate thus formed was recovered by filtration and washed with a small amount of n-hexane to thereby give 4.8 g of the title compound.
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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